3-(4-Aminophenyl)oxetan-3-ol

• IUPAC Name: 3-(4-aminophenyl)oxetan-3-ol
• InChI: InChI=1S/C9H11NO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6,10H2
• InChI Key: CFEJRBVCKOCSNV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(C2=CC=C(C=C2)N)O
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol

Description

3-(4-Aminophenyl)oxetan-3-ol is a chemical compound with the molecular formula C9H11NO2 and a molecular weight of 165.19. It is used for research purposes.

Synthesis Analysis

A highly regioselective ring opening reaction of terminal epoxides with 2-bromobenzoic acid catalyzed by tetrabutylammonium bromide was accomplished. This procedure is operationally simple and practical for the synthesis of a series of β-hydroxy esters. Using this protocol, oxetan-3-ol could be prepared efficiently in a good yield.

Molecular Structure Analysis

The molecular structure of 4-(3-aminophenyl)benzonitrile, a compound similar to 3-(4-Aminophenyl)oxetan-3-ol, was studied with Density Functional Theory. The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes of 4-(3-aminophenyl)benzonitrile.

Chemical Reactions Analysis

Oxetanes have been employed to improve drugs’ physiochemical properties. The oxetane motif could be accessed from the corresponding carbonyl compound through initial formation of the epoxide followed by ring opening.

Scientific Research Applications

Synthesis of New Oxetane Derivatives

. .

Formation of 2-Hydroxymethyloxetane Motif

. .

Bromination and Epoxidation of Vinyl Derivatives

. .

Synthesis of 3-(4-Substitutedaryloxymethyl) Oxetan-3-ylamines

. .

Preparation of Pharmacologically Active Molecules

. .

Generation of Spirocyclic Azetidine-Oxetane

. .

Mechanism of Action

Mode of Action

It is known that oxetanes, the class of compounds to which it belongs, are versatile substrates in organic synthesis due to their ability to undergo ring opening reactions under the action of various nucleophiles .

Biochemical Pathways

It is known that oxetanes can be prepared from a β-hydroxy ester intermediate via ring opening in epichlorohydrin . This suggests that the compound may interact with biochemical pathways involving these intermediates.

Future Directions

Oxetanes, including 3-(4-Aminophenyl)oxetan-3-ol, hold promise as isosteric replacements of the carboxylic acid moiety. Over a dozen oxetane-containing drugs have now progressed to different phases of clinical trials. Therefore, the future directions for 3-(4-Aminophenyl)oxetan-3-ol likely involve further exploration of its potential applications in drug discovery and development.

Synthesis routes and methods I

Procedure details

To a solution of 3-(4-(pyrrolidin-1-yldiazenyl)phenyl)oxetan-3-ol (500 mg, 2.02 mmol) in methanol (15 mL) was added Pd/C (10%, 250 mg) at RT. The reaction mixture was stirred under 1 atm H2 atmosphere (balloon) at 40° C. for 18 h. The mixture was filtered through a pad of Celite. The filtrate was concentrated to give a residue, which was purified by Prep-HPLC to afford the title compound (200 mg, yield 60%) as a white solid. MS (ES+) C9H11NO2 requires: 165, found 166 [M+H]+, purity: 96%.

Synthesis routes and methods II

Procedure details

To a stirred solution of 3-(4-(dibenzylamino)phenyl)oxetan-3-ol (1.5 g, 5.217 mmol, 1.0 eq) in THF (50 mL) and EtOH (50 mL) was added 10% Pd/C (300 mg) and the mixture was stirred in hydrogen atmosphere at 40 psi H2 for 5 h. The mixture was passed through celite, the filtrate concentrated under reduced pressure to get 3-(4-aminophenyl)oxetan-3-ol (1.1 g, 77%; TLC system: EtOAc/PE (7:3), Rf: 0.55).